Cas no 7014-08-6 (Acetonitrile, (phenylazo)(phenylhydrazono)-)

• Product Name: Acetonitrile, (phenylazo)(phenylhydrazono)-
• CAS No: 7014-08-6
• MF: C₁₄H₁₁N₅
• MW: 249.270641565323
• CID: 547640
• PubChem ID: 68825055
• Update Time: 2025-04-19

Acetonitrile, (phenylazo)(phenylhydrazono)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, (phenylazo)(phenylhydrazono)-

• Inchi： 1S/C14H11N5/c15-11-14(18-16-12-7-3-1-4-8-12)19-17-13-9-5-2-6-10-13/h1-10,16H/b18-14?,19-17+
• InChI Key： ZHYYMTQGXAZLRI-JZYZOZIISA-N
• SMILES： N(C1C=CC=CC=1)N=C(C#N)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 249.10163
• Monoisotopic Mass: 249.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.9